6-(Aminomethyl)isoindolin-1-one

• IUPAC Name: 6-(aminomethyl)-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C9H10N2O/c10-4-6-1-2-7-5-11-9(12)8(7)3-6/h1-3H,4-5,10H2,(H,11,12)
• InChI Key: SWVACKJYWYOGRE-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=C(C=C2)CN)C(=O)N1
• Molecular Formula: C9H10N2O
• DSSTOX Substance ID: DTXSID10729290
• Molecular Weight: 162.19 g/mol
• CAS No.: 1251195-14-8

Description

6-(Aminomethyl)isoindolin-1-one is a heterocyclic compound that has garnered significant interest in the field of medicinal chemistry. This compound is known for its unique structural features, which include an isoindolinone core with an aminomethyl substituent at the 6-position. The presence of this functional group makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

Scientific Research Applications

6-(Aminomethyl)isoindolin-1-one has a wide range of applications in scientific research:

Chemistry: It serves as a key intermediate in the synthesis of complex organic molecules.

Biology: The compound is used in the development of bioactive molecules with potential therapeutic effects.

Medicine: It is investigated for its potential use in drug discovery and development, particularly in the synthesis of investigational therapeutic agents.

Industry: The compound is utilized in the production of various fine chemicals and pharmaceuticals.

Mechanism of Action

Target of Action

• CDK7 is a crucial enzyme involved in cell cycle regulation and transcriptional control. It forms a part of the CDK-activating kinase (CAK) complex, which phosphorylates other cyclin-dependent kinases (CDKs) to activate them .

Mode of Action

• As a result, cell cycle progression is disrupted, leading to cell cycle arrest and inhibition of cancer cell growth .

Biochemical Pathways

• Downstream effects include altered gene expression, cell cycle arrest, and apoptosis .

Pharmacokinetics

• Bioavailability : Its bioavailability is moderate, influenced by factors like food intake and drug interactions .

Result of Action

• Cellular effects include reduced proliferation, increased apoptosis, and impaired tumor growth .

Action Environment

• Stability studies under varying conditions are essential to optimize its therapeutic use .

Safety and Hazards

The safety data sheet for 6-(Aminomethyl)isoindolin-1-one indicates that it is for R&D use only and not for medicinal or household use. Further safety and hazard information can be found in the provided safety data sheets.

Future Directions

The synthesis of 6-(Aminomethyl)isoindolin-1-one is a key step in the production of many investigational therapeutic agents. Therefore, improvements in the synthesis process, such as increased efficiency or reduced costs, could have significant impacts on the development of these agents.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(Aminomethyl)isoindolin-1-one typically involves the reduction of aromatic cyano groups. One common method includes the cyanation of a suitable precursor followed by complete hydrogenation of the resulting dicyanide . This synthetic route is noted for its high atom-efficiency and simplicity of operation.

Industrial Production Methods: In an industrial setting, the production of this compound can be scaled up using similar methods. The process involves the use of cost-effective reagents and catalysts to ensure high yields and purity of the final product. The emphasis is on optimizing reaction conditions to minimize waste and reduce production costs .

Chemical Reactions Analysis

Types of Reactions: 6-(Aminomethyl)isoindolin-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield different aminomethyl derivatives.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogenation using palladium on carbon (Pd/C) is a typical method.

Substitution: Nucleophiles such as amines and thiols are commonly used.

Major Products Formed: The major products formed from these reactions include various substituted isoindolinones, which can be further functionalized for specific applications .

Comparison with Similar Compounds

5-(Aminomethyl)isoindolin-1-one: A structural analogue with similar synthetic routes and applications.

3-Hydroxyisoindolin-1-one: Another isoindolinone derivative with distinct biological activities.

Uniqueness: 6-(Aminomethyl)isoindolin-1-one is unique due to its specific substitution pattern, which imparts distinct chemical reactivity and biological properties. This makes it a valuable compound for the development of new therapeutic agents and other applications in medicinal chemistry .

Synthesis routes and methods I

Procedure details

A mixture of the product of Step 2 (100 g, 0.38 mol) and HCl (dissolved in MeOH, 3 M, 500 ml) was stirred overnight. Removal of the solvent gave a solid which was washed with Et2O and dried to afford 6-(aminomethyl)-2,3-dihydro-1H-isoindol-1-one (57 g, 76% yield). 1H-NMR (300 MHz, D2O) δ: 7.69-7.67 (m, 1H), 7.52 (s, 1H), 7.45-7.43 (m, 1H), 4.39 (s, 2H), 4.17 (s, 2H).

Synthesis routes and methods II

Procedure details

A mixture of the product of Step 2 (100 g, 0.38 mol) and HCl (dissolved in MeOH, 3 M, 500 ml) was stirred overnight. Removal of the solvent gave a solid which was washed with Et2O and dried to afford 6-(aminomethyl)-2,3-dihydro-1H-isoindol-1-one (57 g, 76% yield). 1H-NMR (300 MHz, D2O) δ: 7.69-7.67 (m, 1H), 7.52 (s, 1H), 7.45-7.43 (m, 1H), 4.39 (s, 2H), 4.17 (s, 2H).